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Compound of Interest

Compound Name: gamma-Decalactone

Cat. No.: B1670016 Get Quote

Abstract: This technical guide provides a comprehensive overview of the core physical and

chemical properties of γ-decalactone (CAS 706-14-9), a significant aroma compound found

naturally in many fruits and widely used in the flavor, fragrance, pharmaceutical, and cosmetic

industries. This document is intended for researchers, scientists, and drug development

professionals, offering detailed data, experimental protocols, and visual workflows to support

advanced research and application.

Introduction
Gamma-Decalactone (γ-decalactone) is a naturally occurring cyclic ester, or lactone, with the

chemical formula C₁₀H₁₈O₂.[1] It is renowned for its intense and pleasant fruity aroma, strongly

reminiscent of peaches and apricots.[2] This characteristic makes it a valuable ingredient in the

formulation of flavorants for foods and beverages, as well as a key component in fragrances for

personal care and household products.[1][3] Naturally present in fruits like peaches, apricots,

and strawberries, it can be extracted or, more commonly, produced through biotechnological or

synthetic methods.[2][4][5] Its stability and sensory profile also make it a compound of interest

for applications in pharmaceutical formulations as a flavoring agent or excipient.[1][6]

Physical Properties
γ-Decalactone is typically a colorless to pale yellow oily liquid at room temperature.[1][2][7] It is

characterized by its low volatility and limited solubility in water, but it readily dissolves in organic

solvents such as ethanol and ether.[3][7][8]
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Table 1: Quantitative Physical Properties of γ-
Decalactone

Property Value Conditions Reference(s)

Boiling Point 281 °C

at 760 mmHg

(Atmospheric

Pressure)

[1][4][5][9]

125-127 °C at 3.5 Torr [10]

114-116 °C at 0.5 mmHg [11]

Melting Point < -20 °C - [4]

Density 0.948 g/mL at 25 °C [2][5][9]

0.9482 g/cm³ at 20 °C [10]

0.950 - 0.955 g/mL at 25 °C [10][11]

Refractive Index 1.449 n20/D [2][5][9]

1.447 - 1.451 n20/D [4][10]

Vapor Pressure 0.0045 mmHg at 25 °C [4]

0.72 Pa at 25 °C [5]

Flash Point >100 °C Closed Cup [10][12]

150 °C - [4]

Water Solubility 1.26 g/L
at 20 °C (Slightly

soluble)
[2][5]

Solubility Soluble
In 95% ethanol, ether,

propylene glycol
[3][7][8][10]

logP (Octanol/Water) 2.7 - 3.0 at 25 °C [4][10][11]

Optical Rotation +34° [α]24/D, neat [2][5]

Odor Threshold 11 ppb In water [4]
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Chemical Properties and Spectral Data
γ-Decalactone is a five-membered ring lactone (a γ-lactone) with a hexyl group attached at the

5-position. Its chemical stability under normal storage conditions is good, making it a reliable

component in various formulations.[8][13] It is stable in closed containers at room temperature

but should be stored away from strong oxidizing agents.[7][12]

Table 2: Chemical Identifiers for γ-Decalactone
Identifier Value Reference(s)

Molecular Formula C₁₀H₁₈O₂ [1][4][14]

Molecular Weight 170.25 g/mol [4][14]

CAS Registry Number 706-14-9 [1][4]

IUPAC Name 5-Hexyloxolan-2-one [1][11]

SMILES CCCCCCC1CCC(=O)O1 [1][9]

InChIKey
IFYYFLINQYPWGJ-

UHFFFAOYSA-N
[1][9]

Table 3: Summary of Spectral Data for γ-Decalactone
Technique Key Data Points Reference(s)

¹³C NMR

Solvent: CDCl₃ Shifts (ppm):

177.25 (C=O), 81.06 (C-O),

35.65, 31.73, 29.06, 28.89,

28.07, 25.27, 22.58, 14.06

(Alkyl chain)

[11]

GC-MS Major Fragment Ion (m/z): 85.0 [11]

IR Spectroscopy

Data available, characteristic

C=O stretch for a γ-lactone

expected around 1770 cm⁻¹.

[11]
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Biotechnological Synthesis (Biosynthesis)
The most common and industrially significant method for producing "natural" γ-decalactone is

through the microbial biotransformation of ricinoleic acid.[15][16] This fatty acid, which is the

primary component of castor oil, is processed by various yeast strains, most notably Yarrowia

lipolytica.[15][17] The synthesis proceeds via the peroxisomal β-oxidation pathway, where the

ricinoleic acid chain is shortened by four cycles to yield 4-hydroxydecanoic acid, which then

spontaneously cyclizes under acidic conditions to form γ-decalactone.[4][15]
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Biosynthesis of γ-Decalactone

Ricinoleic Acid
(from Castor Oil)

Peroxisomal β-Oxidation
(4 cycles via Yarrowia lipolytica)

4-Hydroxydecanoic Acid
(Intermediate)

Spontaneous Lactonization
(Acidic pH)

γ-Decalactone
(Final Product)

Click to download full resolution via product page

Caption: Biochemical pathway for γ-decalactone synthesis.

Chemical Synthesis
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Chemically, γ-decalactone can be synthesized through various routes. One common method

involves the heating and cyclization of 9-decenoic acid in the presence of a strong acid like

80% sulfuric acid.[7]

Degradation
In the presence of microorganisms like Yarrowia lipolytica, γ-decalactone can be further

metabolized and degraded. The yeast can consume the produced lactone, continuing the β-

oxidation process, which can lead to a decrease in yield over extended fermentation times.[18]

This highlights the importance of optimizing fermentation duration to maximize product

recovery.

Experimental Protocols
Determination of Physical Properties

Boiling Point: Determined using standard distillation apparatus under atmospheric or

reduced pressure. A micro-boiling point apparatus can be used for small sample volumes.

The temperature at which the liquid and vapor phases are in equilibrium is recorded.

Density: Measured using a calibrated pycnometer or a digital density meter at a controlled

temperature (e.g., 20°C or 25°C). The mass of a known volume of the substance is

determined and density is calculated.

Refractive Index: Measured using an Abbe refractometer at a specified temperature (typically

20°C) and wavelength (the sodium D-line, 589 nm). A drop of the liquid is placed on the

prism, and the boundary line is read from the calibrated scale.

Solubility: Determined by adding measured aliquots of the solute (γ-decalactone) to a known

volume of the solvent (e.g., water, ethanol) at a constant temperature. The mixture is

agitated until saturation is reached, and the concentration is determined. For qualitative

assessment, miscibility is observed upon mixing.

Chromatographic Analysis for Purity and Quantification
Gas Chromatography (GC) is the primary method for assessing the purity and quantifying the

concentration of γ-decalactone.[19][20]
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Objective: To separate γ-decalactone from impurities and quantify its concentration.

Instrumentation: Gas chromatograph equipped with a Flame Ionization Detector (FID) or a

Mass Spectrometer (MS).

Methodology:

Sample Preparation: The sample is diluted in a suitable solvent (e.g., ethanol, hexane). An

internal standard may be added for precise quantification.

Injection: A small volume (typically 1 µL) of the prepared sample is injected into the GC

inlet, which is heated to vaporize the sample.

Separation: The vaporized sample is carried by an inert gas (e.g., helium, nitrogen)

through a capillary column (e.g., a polar column like DB-WAX or a non-polar one like DB-

5). Separation occurs based on the differential partitioning of components between the

mobile and stationary phases.

Detection: As components elute from the column, they are detected by the FID (for

quantification) or MS (for identification and quantification).

Data Analysis: The retention time is used to identify γ-decalactone, and the peak area is

used to determine its purity or concentration relative to a standard curve or internal

standard.

Caption: Standard workflow for Gas Chromatography analysis.

Authenticity Assessment by GC-C/P-IRMS
To differentiate between natural (from fruit or biosynthesis) and synthetic γ-decalactone, Gas

Chromatography-Combustion/Pyrolysis-Isotope Ratio Mass Spectrometry (GC-C/P-IRMS) is

employed.[21][22]

Principle: This technique measures the stable isotope ratios of carbon (¹³C/¹²C) and

hydrogen (²H/¹H). These ratios vary depending on the precursor materials and the synthesis

pathway (botanical, biotechnological, or chemical).

Methodology:
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The sample is injected into a GC for separation, similar to the standard GC analysis.

After eluting from the column, the γ-decalactone peak is directed into a combustion or

pyrolysis reactor.

In the combustion reactor, the compound is oxidized to CO₂ and H₂O, allowing for the

measurement of δ¹³C values.

In the pyrolysis reactor, the compound is reduced to H₂ gas, allowing for the measurement

of δ²H values.

The resulting gases are introduced into an Isotope Ratio Mass Spectrometer, which

precisely measures the isotope ratios.

By comparing the δ¹³C and δ²H values to those of reference standards of known origin,

the authenticity of the sample can be determined.[22]

Conclusion
γ-Decalactone is a well-characterized compound with a robust dataset supporting its physical

and chemical properties. Its distinct peachy aroma, coupled with its stability, makes it an

indispensable ingredient in the food, fragrance, and cosmetic industries. For researchers and

drug development professionals, its defined characteristics, established analytical protocols,

and status as "Generally Recognized as Safe" (GRAS) by the FDA provide a solid foundation

for its use as a flavoring agent or excipient in pharmaceutical formulations.[13] The advanced

analytical techniques available also ensure rigorous quality and authenticity control, which is

critical in regulated industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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